Cas no 374794-70-4 (Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 374794-70-4
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 2187393
• PubChem ID: 21955126
• Update Time: 2025-05-24

Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate
• 1,1-Dimethylethyl 4-Ethyl-4-hydroxy-1-piperidinecarboxylate
• FVYZBHWNTWWQGI-UHFFFAOYSA-N
• MFCD24396557
• tert-butyl4-ethyl-4-hydroxypiperidine-1-carboxylate
• EN300-126747
• J-524700
• SCHEMBL2945193
• 374794-70-4
• 1-Boc-4-ethyl-4-hydroxypiperidine
• BS-45797
• DB-321648
• tert-butyl 4-ethyl-4-hydroxy-piperidine-1-carboxylate
• E74619

• Inchi： 1S/C12H23NO3/c1-5-12(15)6-8-13(9-7-12)10(14)16-11(2,3)4/h15H,5-9H2,1-4H3
• InChI Key： FVYZBHWNTWWQGI-UHFFFAOYSA-N
• SMILES： OC1(CC)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate

Introduction to Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate (CAS No. 374794-70-4)

Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate, with the chemical formula C₁₂H₂₁O₂

The structure of Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate exhibits a piperidine ring substituted with a hydroxyl group at the 4-position and an ethyl group at the 3-position, further modified by a tert-butyl carboxylate moiety at the 1-position. This arrangement imparts a high degree of steric hindrance, which can influence its interactions with biological targets. The presence of both hydrophilic and lipophilic regions in its structure suggests potential applications in drug design, particularly in modulating enzyme activity and receptor binding.

In recent years, there has been growing interest in piperidine derivatives due to their diverse pharmacological properties. The hydroxypiperidine scaffold is particularly noteworthy for its role in the development of central nervous system (CNS) drugs, where it can enhance blood-brain barrier penetration and improve metabolic stability. Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate, with its optimized substitution pattern, may serve as a valuable intermediate in synthesizing novel therapeutic agents targeting neurological disorders.

One of the most compelling aspects of this compound is its potential as a pharmacophore in drug discovery. The combination of the tert-butyl group, which can stabilize positive charges and enhance binding affinity, with the hydroxypiperidine core, which is known for its bioavailability and metabolic resilience, makes Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate a promising candidate for further investigation. Researchers have been exploring its utility in developing treatments for conditions such as depression, anxiety, and cognitive impairments, where modulation of neurotransmitter systems is crucial.

The synthesis of Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are often employed to construct the desired molecular framework. The chemical synthesis of this compound has been optimized to minimize side products and maximize functional group compatibility for subsequent derivatization.

In addition to its pharmaceutical applications, Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate has shown promise in materials science. Its unique structural features make it a suitable candidate for designing novel polymers and coatings that exhibit enhanced stability and biocompatibility. The hydroxypiperidine moiety, in particular, can contribute to hydrophilic properties when incorporated into polymer matrices, making it useful for biomedical applications such as drug delivery systems.

The biological activity of Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an antagonist or partial agonist at various neurotransmitter receptors, including serotonin (5-HT) receptors and dopamine receptors. These findings suggest that it may have therapeutic effects similar to those of existing medications used for treating CNS disorders. Further research is needed to fully elucidate its mechanism of action and optimize dosing regimens.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing insights into its binding affinity and selectivity. These computational studies have helped guide experimental efforts by identifying key structural modifications that could enhance its pharmacological profile.

The environmental impact of producing and using Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate is also an important consideration. Sustainable synthetic routes are being developed to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being applied to optimize processes for higher atom economy and lower energy consumption without compromising yield or purity.

In conclusion, Tert-butyl 4-ethyl-4-hydroxypiperidine-1-carboxylate (CAS No. 374794-70) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting neurological disorders, while also serving as a building block for advanced materials with improved biocompatibility. Continued research into its synthesis, biological activity, and environmental footprint will further enhance its value as a scientific tool.